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Compound of Interest

Compound Name: AS-605240

Cat. No.: B1261305

Get Quote

You are likely using AS-605240 to inhibit PI3K

(phosphoinositide 3-kinase gamma) to study inflammatory pathways (rheumatoid arthritis, SLE,
diabetes) or tumor microenvironment modulation.

The Critical Insight: While acute toxicity studies suggest C57BL/6 mice can tolerate high single

doses (up to 500 mg/kg in isolation), the Functional Maximum Tolerated Dose (MTD) for

chronic therapeutic studies is significantly lower.

Optimal Biologic Dose (OBD): 10–30 mg/kg/day (Oral).

Practical Chronic MTD: 50 mg/kg/day. Exceeding this increases the risk of off-target

inhibition (PI3K

/

) and non-specific metabolic stress.
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Q: What is the absolute Maximum Tolerated Dose (MTD)
for AS-605240?
A: There is a distinction between Lethal Dose and Therapeutic MTD.

Acute Limit: Unpublished observations cited in seminal literature suggest mice survive single

doses up to 500 mg/kg without immediate lethality [1].

Chronic Limit (Recommended): For studies lasting >7 days, do not exceed 50 mg/kg/day. At

doses >50 mg/kg, the compound loses isoform selectivity, potentially inhibiting Class IA

PI3Ks (PI3K

,

), leading to insulin resistance and significant weight loss.

Q: What is the standard therapeutic window?
A: The most robust data comes from dosing 10 mg/kg to 30 mg/kg orally (p.o.) once or twice

daily.

Arthritis/Lupus Models: 30 mg/kg/day typically yields maximal suppression of joint

inflammation [2].

Diabetes (NOD mice): 30 mg/kg i.p. or p.o.[1] has been shown to reverse hyperglycemia [3].

[1]

Q: Oral Gavage (p.o.) vs. Intraperitoneal (i.p.)?
A:Oral Gavage is preferred. AS-605240 is orally bioavailable.[1][2] Oral dosing mimics the

clinical route and avoids the local peritoneal irritation associated with the high DMSO

concentrations often required to solubilize this hydrophobic compound for i.p. injection.[1][2][3]

[4]
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Parameter
Oral Gavage
(Recommended)

Intraperitoneal (i.p.)[2][5]

Vehicle
0.5% Methylcellulose + 0.2%

Tween 80

10% DMSO + 40% PEG300 +

5% Tween 80 + Saline

Dose Range 10–50 mg/kg 10–30 mg/kg

Frequency QD (Once) or BID (Twice daily) QD (Once daily)

Risk Aspiration (requires training) Peritonitis / Local precipitation

Bioavailability High (Systemic) High (Rapid absorption)

Part 2: Formulation Protocols (The #1 Failure Point)
Issue: AS-605240 is highly hydrophobic. Researchers often fail because they attempt to create

a solution when they should be creating a suspension for oral dosing.

Protocol A: Oral Suspension (The "Gold Standard")
Use this for doses up to 50 mg/kg.

Reagents:

AS-605240 powder

Methylcellulose (MC) viscosity 400 cP

Tween 80 (Polysorbate 80)

Sterile water

Step-by-Step Methodology:

Prepare Vehicle (0.5% MC / 0.2% Tween 80):

Heat sterile water to ~80°C (approx. 1/3 of total volume).

Add Methylcellulose powder slowly while stirring to disperse.[6]
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Add remaining cold water and stir on ice until clear (hydration step).

Add Tween 80 to a final concentration of 0.2%.[6]

Prepare Compound:

Weigh the required amount of AS-605240.

Levigation: Add a small drop of Tween 80 directly to the powder and grind with a mortar

and pestle (or in the tube with a pestle) to wet the hydrophobic surface.

Slowly add the 0.5% MC vehicle while vortexing/triturating.

Sonication: Sonicate the suspension for 10–20 minutes in a water bath to ensure uniform

particle size. Note: It will remain a white, cloudy suspension. This is normal.

Protocol B: I.P. Solution (For Acute/Short-term)
Use this only if oral gavage is not possible.

Reagents: DMSO, PEG300, Tween 80, Saline. Ratio: 10% DMSO / 40% PEG300 / 5% Tween

80 / 45% Saline. Method: Dissolve AS-605240 completely in DMSO first. Then add PEG300

and Tween 80. Add Saline last and slowly. Vortex immediately. If precipitation occurs, the dose

is too high for this vehicle (limit is usually ~2–3 mg/mL concentration).

Part 3: Mechanism & Workflow Visualization
Figure 1: AS-605240 Mechanism of Action
Understanding the pathway helps predict toxicity. PI3K

is crucial for leukocyte chemotaxis.[7] Over-inhibition leads to immune suppression, not
necessarily organ toxicity.
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Caption: AS-605240 selectively inhibits the ATP-binding cleft of PI3K

, downstream of GPCRs, blocking leukocyte recruitment without affecting Class IA PI3K insulin
signaling at therapeutic doses.

Figure 2: Dose Escalation & Monitoring Workflow
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Caption: Decision tree for chronic dosing. Weight loss >15% triggers immediate protocol

review. >20% requires euthanasia per IACUC standards.

Part 4: Troubleshooting Guide
Symptom Probable Cause Corrective Action

Precipitation in Syringe
Vehicle incompatibility or

temperature drop.

Ensure vehicle is 0.5%

Methylcellulose.[6] Re-

sonicate immediately before

dosing. Keep suspension at

Room Temp, not 4°C, during

dosing.

Rapid Weight Loss (>10% in 2

days)

Off-target toxicity (PI3K

) or dehydration.

Check dose calculation. If

dose is >50mg/kg, reduce to

30mg/kg. Provide hydrogel/wet

mash on cage floor.

Peritoneal Inflammation (if i.p.)
DMSO concentration too high

(>10%).

Switch to Oral Gavage

(Protocol A). If i.p. is

mandatory, reduce DMSO to

5% and increase PEG300.

Inconsistent Efficacy Poor suspension homogeneity.

AS-605240 settles quickly. You

must vortex the tube between

every 3–4 mice dosed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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